N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2,6-dioxopiperidin-1-yl)ethanesulfonamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-(2,6-dioxopiperidin-1-yl)ethanesulfonamide
• InChI: InChI=1S/C14H22N4O4S/c1-11-10-12(2)18(16-11)7-6-15-23(21,22)9-8-17-13(19)4-3-5-14(17)20/h10,15H,3-9H2,1-2H3
• InChI Key: YHCKWCBPFGUZAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNS(=O)(=O)CCN2C(=O)CCCC2=O)C
• Molecular Formula: C14H22N4O4S
• Molecular Weight: 342.42 g/mol

Description

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(2,6-dioxopiperidin-1-yl)ethanesulfonamide is a useful research compound. Its molecular formula is C14H22N4O4S and its molecular weight is 342.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antibacterial and Antifungal Activity

  A study on the synthesis, antibacterial, and antifungal activity of new pyrazoline and pyrazole derivatives, including compounds similar to the one , showed promising results against various microorganisms. These compounds were characterized by their IR, 1H-NMR spectral data, and antimicrobial activity was assessed, indicating potential for further exploration as antimicrobial agents (Hassan, 2013).

• Anti-inflammatory, Analgesic, Antioxidant, Anticancer, and Anti-HCV Agents

  Research on celecoxib derivatives, closely related to the chemical structure of interest, demonstrated potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase (RdRp) activities. These compounds showed promising results in both in vitro and in vivo studies, suggesting a multifaceted therapeutic potential (Küçükgüzel et al., 2013).

• Molecular Docking Studies

  A study on ethylated sulfonamides with a 1,4-benzodioxane moiety explored their biological screening against various enzymes and bacterial strains. The synthesized compounds showed inhibition properties, particularly against lipoxygenase, and some exhibited good antibacterial effects. This highlights the compound's role in enzyme inhibition and potential antimicrobial applications (Irshad et al., 2016).

• Anti-inflammatory Antimicrobial Agents

  The synthesis and biological evaluation of thiazolyl and thiadiazolyl derivatives of 1H-pyrazole as anti-inflammatory antimicrobial agents were examined, showing compounds with significant anti-inflammatory activity and selective inhibitory activity towards COX-2 enzyme. These findings suggest potential applications in anti-inflammatory and antimicrobial therapies (Bekhit et al., 2008).

Chemical Synthesis and Characterization

• Organopalladium(IV) Complexes Synthesis: Research on the synthesis of stable organopalladium(IV) complexes highlighted the chemical versatility and potential applications in catalysis and organic synthesis of pyrazole derivatives. This work contributes to the understanding of the reductive elimination processes and the development of new catalytic systems (Brown et al., 1990).